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Compound of Interest

Compound Name: Dimethyl sulfone-d6

Cat. No.: B031282 Get Quote

This technical support center provides comprehensive guidance for researchers, scientists, and

drug development professionals on the effective removal of water from Dimethyl sulfone-d6
(DMSO-d6). Due to its hygroscopic nature, water contamination is a frequent issue that can

significantly impact experimental results, particularly in Nuclear Magnetic Resonance (NMR)

spectroscopy.

Troubleshooting Guide
This guide addresses specific issues you may encounter during the process of drying DMSO-

d6.

Issue 1: I still see a large water peak in the ¹H NMR spectrum after drying with molecular

sieves.

Possible Cause 1: Inactive Molecular Sieves. The molecular sieves were not properly

activated or have become saturated with water from atmospheric exposure.

Solution: Ensure your molecular sieves are fully activated before use. A quick check for

activity is to place a few beads in a gloved hand and add a drop of water; they should

become very hot. Refer to the detailed protocol below for activating molecular sieves.

Possible Cause 2: Insufficient Drying Time. The DMSO-d6 was not in contact with the

molecular sieves for a long enough period.
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Solution: Allow the DMSO-d6 to stand over the activated molecular sieves for at least 24

hours to ensure thorough drying.

Possible Cause 3: Inadequate Amount of Sieves. Not enough molecular sieves were used to

adsorb the amount of water present in the solvent.

Solution: A general guideline is to use 10-20% w/v of molecular sieves to the solvent.

Possible Cause 4: Re-exposure to Moisture. The dried solvent was exposed to the

atmosphere during transfer or sample preparation.

Solution: Handle the dried DMSO-d6 under a dry, inert atmosphere (e.g., in a glovebox or

using Schlenk techniques). Use oven-dried glassware for all transfers and sample

preparations.

Issue 2: I see a fine powder or haziness in my DMSO-d6 after adding molecular sieves.

Possible Cause: Molecular Sieve Dust. The molecular sieves may have generated fine dust,

which is now suspended in the solvent. This can be problematic for sensitive applications.

Solution: Allow the dust to settle completely before carefully decanting or pipetting the

clear solvent. If necessary, you can filter the solvent through a syringe filter, but ensure the

entire filtration setup is scrupulously dried

To cite this document: BenchChem. [Technical Support Center: Removal of Water from
Dimethyl Sulfone-d6 (DMSO-d6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031282#removal-of-water-from-dimethyl-sulfone-d6-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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